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Compound of Interest

Compound Name: Direct blue 218

Cat. No.: B1143841 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and manufacturing

process of C.I. Direct Blue 218 (C.I. 24401), a copper-complex azo dye. The document details

the chemical reactions, experimental procedures, purification methods, and analytical

characterization involved in its production.

Overview of the Synthesis Pathway
The synthesis of Direct Blue 218 is a two-stage process. The first stage involves the creation

of the precursor dye, C.I. Direct Blue 15, through a diazotization and azo coupling reaction. The

second stage is the metallization of this precursor with a copper salt to form the final Direct
Blue 218 complex. This copper chelation enhances the dye's stability and fastness properties.
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Starting Materials

Intermediates

Final Product

3,3'-Dimethoxybenzidine
(o-Dianisidine)

Tetrazotized
3,3'-Dimethoxybenzidine

Diazotization

4-Amino-5-hydroxy-2,7-
naphthalenedisulfonic acid

(H-Acid)

C.I. Direct Blue 15

Sodium Nitrite
(NaNO₂)

Hydrochloric Acid
(HCl)

Copper Salt

C.I. Direct Blue 218

Azo Coupling
(Alkaline pH)

Copper Chelation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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